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Compound of Interest

3-Chloro-2-fluoro-6-
Compound Name:

iodobenzaldehyde
CAS No.: 2244721-29-5
Cat. No.: B2436865

Get Quote

\ J

An In-depth Technical Guide to 3-Chloro-2-fluoro-6-iodobenzaldehyde

Introduction

3-Chloro-2-fluoro-6-iodobenzaldehyde is a polysubstituted aromatic aldehyde, a class of
organic compounds that serve as pivotal building blocks in modern synthetic chemistry. The
unique arrangement of three distinct halogen atoms—chlorine, fluorine, and iodine—on the
benzaldehyde scaffold imparts a nuanced reactivity profile, making it a highly versatile
intermediate for the synthesis of complex molecular architectures. The aldehyde functional
group provides a reactive handle for a multitude of transformations, while the halogens offer
regioselective sites for cross-coupling reactions, nucleophilic substitutions, and metallation.
This guide provides a comprehensive overview of its chemical properties, a plausible synthetic
pathway, potential applications in drug discovery, and essential safety protocols for its handling
and use in a research setting.

Physicochemical and Structural Properties
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The properties of 3-Chloro-2-fluoro-6-iodobenzaldehyde are dictated by its molecular
structure. The electron-withdrawing nature of the aldehyde group and the halogens deactivates
the aromatic ring towards electrophilic substitution, while the varying lability of the carbon-
halogen bonds (C-I < C-Cl < C-F) allows for selective chemical manipulation.

Property Value Reference
Molecular Formula CsHsCIFIO

Molecular Weight 284.46 g/mol

CAS Number 146137-84-0

Appearance Solid

Purity Typically 295%

1S/C7H3CIFIO/c8-7-4(3-

InChl
11)5(9)1-2-6(7)10/h1-3H
PAFIKPDELKYKGN-
InChlKey
UHFFFAOYSA-N
SMILES O=CC1=C(F)C(Cl)=C(l)C=C1

Synthesis and Purification

The synthesis of polysubstituted benzaldehydes like 3-Chloro-2-fluoro-6-iodobenzaldehyde
typically involves a multi-step sequence that builds the substitution pattern on the aromatic ring,
culminating in the introduction or unmasking of the aldehyde functionality. A plausible and
efficient laboratory-scale synthesis is outlined below. This approach leverages directed ortho-
metalation, a powerful technique for regioselective functionalization of aromatic rings.

Proposed Synthetic Workflow

The synthesis starts from the commercially available 2-chloro-1-fluorobenzene. The fluorine
atom is a weak ortho-directing group for lithiation, but the adjacent chlorine enhances the
acidity of the C6 proton, making directed ortho-metalation a feasible strategy.
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7. 3-Chloro-2-fluoro-6-iodobenzaldehyde
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Caption: Proposed synthetic pathway for 3-Chloro-2-fluoro-6-iodobenzaldehyde.
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Detailed Experimental Protocol

¢ |odination of 2-Chloro-1-fluorobenzene:

o Dissolve 2-chloro-1-fluorobenzene (1.0 eq) in anhydrous tetrahydrofuran (THF) under an
inert atmosphere (Argon or Nitrogen).

o Cool the solution to -78 °C using a dry ice/acetone bath.

o Add n-butyllithium (n-BuLi, 1.1 eq) dropwise, maintaining the temperature below -70 °C.
Stir for 1 hour. The causality here is that the n-BuLi, a strong base, selectively
deprotonates the carbon atom ortho to the fluorine, directed by the combined electronic
effects of the halogens.

o In a separate flask, dissolve iodine (Iz, 1.2 eq) in anhydrous THF.

o Slowly add the iodine solution to the lithiated intermediate. The reaction is an electrophilic
guench of the organolithium species.

o Allow the reaction to warm to room temperature and stir for 2 hours.

o Quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove
excess iodine.

o Extract the product with diethyl ether, wash with brine, dry over anhydrous magnesium
sulfate, and concentrate under reduced pressure.

o Formylation to Yield the Final Product:

o Dissolve the resulting 2-chloro-1-fluoro-6-iodobenzene (1.0 eq) in anhydrous THF under
an inert atmosphere.

o Cool the solution to -78 °C.

o Add Lithium diisopropylamide (LDA, 1.1 eq), a strong, non-nucleophilic base, dropwise.
LDA is chosen here to deprotonate the C3 position, which is now the most acidic proton
due to the influence of the three adjacent halogens.
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[e]

Stir the mixture at -78 °C for 1.5 hours.

o Add anhydrous N,N-dimethylformamide (DMF, 1.5 eq) dropwise, which acts as the
formylating agent.

o Allow the reaction to slowly warm to room temperature and stir overnight.

o Quench the reaction with 1M hydrochloric acid (HCI) and extract the product with ethyl
acetate.

o Wash the organic layer sequentially with water and brine, then dry over anhydrous sodium
sulfate.

Purification

The crude product is purified by column chromatography on silica gel, typically using a solvent
system of hexane and ethyl acetate. The fractions containing the pure product, as identified by
thin-layer chromatography (TLC), are combined and the solvent is removed in vacuo to yield 3-
Chloro-2-fluoro-6-iodobenzaldehyde as a solid.

Applications in Research and Drug Development

The strategic placement of three different halogens makes this molecule a highly valuable
scaffold in medicinal chemistry and materials science. The introduction of halogens, particularly
chlorine and fluorine, into drug candidates is a well-established strategy to modulate their
metabolic stability, lipophilicity, and binding affinity.[1]

Role as a Versatile Synthetic Intermediate

Each carbon-halogen bond can be addressed with high selectivity in metal-catalyzed cross-
coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). The C-I bond is the most
reactive, allowing for initial modification at the C6 position, followed by potential reactions at the
C3 position (C-Cl bond) under more forcing conditions.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b2436865/docs?utm_src=pdf-body#3-chloro-2-fluoro-6-iodobenzaldehyde-molecular-weight
https://www.benchchem.com/product/b2436865/docs?utm_src=pdf-body#3-chloro-2-fluoro-6-iodobenzaldehyde-molecular-weight
https://www.researchgate.net/publication/332319965_Synthetic_approaches_and_pharmaceutical_applications_of_chloro-containing_molecules_for_drug_discovery_A_critical_review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2436865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Suzuki Coupling

3-Chloro-2-fluoro- Pd/Cu catalyst > Sonogashira Coupling
6-iodobenzaldehyde Pd catalyst (Alkyne)

\
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Library of
C6-Substituted Derivatives
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Caption: Use as a scaffold in diversity-oriented synthesis via cross-coupling.

This selective reactivity enables the synthesis of diverse libraries of compounds for screening

in drug discovery programs. For instance, its derivatives could be investigated as covalent

inhibitors for enzymes like proteases, where the aldehyde can form a reversible covalent bond

with active site residues.[2] The chloro-fluoro-substituted aromatic core is a feature found in

various biologically active molecules.[2]

Safety, Handling, and Storage

As with any halogenated aromatic compound, 3-Chloro-2-fluoro-6-iodobenzaldehyde must

be handled with appropriate care in a laboratory setting. The safety information provided is

based on data for structurally similar compounds.

e Hazard Identification:

(¢]

Causes skin irritation.[3][4][5]

[¢]

Causes serious eye irritation.[3][4][5][6]

o

May cause respiratory irritation.[3][4][5]

o

May be harmful if swallowed.[4][5]

e Handling:
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[e]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3][6]

o

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[3][6]

(¢]

Avoid breathing dust, fumes, or vapors.[3][6]

[¢]

Wash hands thoroughly after handling.[3][4][6]

e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][6]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.
» Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[3][4][6]

Spectroscopic Analysis

Confirmation of the structure and purity of 3-Chloro-2-fluoro-6-iodobenzaldehyde would be
achieved through a combination of standard analytical techniques:

'H NMR: The spectrum would show two doublets in the aromatic region (approx. 7.0-8.0
ppm) corresponding to the two coupled protons on the benzene ring. A singlet for the
aldehyde proton would be observed further downfield (approx. 9.5-10.5 ppm).

e 13C NMR: The spectrum would display seven distinct carbon signals: one for the aldehyde
carbonyl (approx. 185-195 ppm) and six for the aromatic carbons, with their chemical shifts
influenced by the attached halogen substituents.

» IR Spectroscopy: Key vibrational bands would include a strong C=0 stretch for the aldehyde
(approx. 1700 cm~1) and C-H stretching for the aromatic ring (approx. 3000-3100 cm~1).

e Mass Spectrometry: The mass spectrum would show a molecular ion peak (M*)
corresponding to the molecular weight of the compound, along with a characteristic isotopic
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pattern due to the presence of chlorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/736335
https://pubchem.ncbi.nlm.nih.gov/compound/86592640
https://pubchemlite.org/compound/146013472
https://www.kaimosi.com/product/146137-72-6.html
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C57074212
https://www.researchgate.net/publication/332514371_Synthetic_approaches_and_pharmaceutical_applications_of_chloro-containing_molecules_for_drug_discovery_A_critical_review
https://pubmed.ncbi.nlm.nih.gov/36229406/
https://www.benchchem.com/product/b2436865?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2436865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. researchgate.net [researchgate.net]

2. Discovery of Chlorofluoroacetamide-Based Covalent Inhibitors for Severe Acute
Respiratory Syndrome Coronavirus 2 3CL Protease - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. assets.thermofisher.com [assets.thermofisher.com]
o 4. fishersci.com [fishersci.com]

e 5. 3-Chloro-2-iodobenzaldehyde | C7H4CIIO | CID 86592640 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [3-Chloro-2-fluoro-6-iodobenzaldehyde molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2436865/docs#3-chloro-2-fluoro-6-
iodobenzaldehyde-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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